Cas no 214848-62-1 (3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid)

• Product Name: 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid
• CAS No: 214848-62-1
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD07774185
• CID: 1036229
• PubChem ID: 17760264
• Update Time: 2025-11-02

3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylic acid
• 3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-7-CARBOXYLIC ACID
• 3-oxo-2,4-dihydro-1,4-benzoxazine-7-carboxylic acid
• AC1Q73U0
• AGN-PC-01LXXE
• CTK7H4478
• MolPort-005-310-801
• oxodihydroHbenzoxazinecarboxylicacid
• SureCN941445
• 2H-1,4-Benzoxazine-7-carboxylic acid, 3,4-dihydro-3-oxo-
• SBB072400
• 7292AD
• RP11401
• MB04719
• 3-oxo-2,4-dihydro-1,4-benzoxazi
• 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid
• 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylicacid
• F30947
• Z147647092
• SY168029
• HC-0701
• J-014096
• J-513008
• EN300-22965
• CS-W000709
• 214848-62-1
• MFCD07774185
• 3-oxo-4H-1,4-benzoxazine-7-carboxylic acid
• AKOS005072865
• 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylicacid
• DTXSID70590862
• SCHEMBL941445
• ALBB-024988

• MDL： MFCD07774185
• Inchi： 1S/C9H7NO4/c11-8-4-14-7-3-5(9(12)13)1-2-6(7)10-8/h1-3H,4H2,(H,10,11)(H,12,13)
• InChI Key： JUPRMLOKNXQWDA-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC(C(=O)O)=CC1=2)=O

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 0.4

Experimental Properties

• PSA: 75.63

Additional information on 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid

Exploring the Versatile Applications of 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid (CAS 214848-62-1) in Modern Chemistry

The compound 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid (CAS 214848-62-1) represents an intriguing heterocyclic structure that has gained significant attention in pharmaceutical and material science research. As a derivative of the 1,4-benzoxazine family, this molecule combines the unique properties of both carboxylic acids and hydroxyl-substituted heterocycles, making it particularly valuable for drug development and specialty chemical applications.

Recent studies highlight the growing importance of benzoxazine derivatives in medicinal chemistry, especially as potential building blocks for novel therapeutics. The 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid structure offers multiple sites for chemical modification, allowing researchers to develop targeted compounds with specific biological activities. This adaptability aligns perfectly with current trends in personalized medicine and structure-activity relationship studies that dominate modern pharmaceutical research.

The synthesis of CAS 214848-62-1 typically involves multi-step organic reactions starting from appropriate phenolic precursors. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize the production of this compound, reflecting the industry's shift toward more sustainable and efficient manufacturing processes. These methods not only improve yields but also reduce environmental impact - a crucial consideration in today's green chemistry initiatives.

In material science, 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid serves as a precursor for various functional materials. Its ability to form stable complexes with metal ions makes it valuable for developing coordination polymers and metal-organic frameworks (MOFs). These applications are particularly relevant given the current surge in interest for advanced materials with tailored properties for energy storage, gas separation, and catalysis.

The pharmaceutical potential of 214848-62-1 has been explored in several research areas. Its structural similarity to naturally occurring bioactive molecules suggests possible applications in neurological disorders and inflammatory conditions. Recent patent literature indicates growing commercial interest in this compound and its derivatives, particularly for developing new small molecule therapeutics that address unmet medical needs.

Analytical characterization of 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for quality control in production and for verifying the compound's purity in research applications. The development of reliable analytical methods for this compound reflects the broader industry emphasis on quality by design principles.

From a commercial perspective, the market for specialty benzoxazine derivatives like CAS 214848-62-1 has shown steady growth. Pharmaceutical companies and research institutions are increasingly sourcing high-purity samples of this compound for drug discovery programs. The compound's structure-activity relationship potential makes it particularly valuable in high-throughput screening campaigns and medicinal chemistry optimization projects.

Future research directions for 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid may explore its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer opportunities for creating targeted drug delivery systems, aligning with current trends in precision medicine. Additionally, its application in developing novel photocatalysts and organic semiconductors represents an exciting frontier in materials science.

For researchers working with CAS 214848-62-1, proper handling and storage recommendations include protection from moisture and light, typically at controlled room temperature. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment - a practice increasingly emphasized in laboratory safety culture improvements.

The scientific literature contains numerous references to 3-hydroxy-2H-1,4-benzoxazine-7-carboxylic acid derivatives, highlighting their versatility. Recent publications have explored their use as enzyme inhibitors, fluorescence probes, and ligands for asymmetric catalysis. These diverse applications demonstrate the compound's significance in addressing current challenges across multiple scientific disciplines.

As the chemical industry continues to evolve, compounds like 214848-62-1 will likely play increasingly important roles in bridging the gap between academic research and industrial applications. Their structural complexity and functional group diversity make them valuable tools for scientists working at the forefront of drug discovery, material innovation, and sustainable chemistry - three of the most dynamic areas in contemporary scientific research.